Cas no 253429-19-5 (7-Bromo-5-fluoro-1-benzofuran)

• Product Name: 7-Bromo-5-fluoro-1-benzofuran
• CAS No: 253429-19-5
• MF: C₈H₄BrFO
• MW: 215.019165039063
• MDL: MFCD09056780
• CID: 246662
• PubChem ID: 22144816
• Update Time: 2025-06-30

7-Bromo-5-fluoro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• Benzofuran,7-bromo-5-fluoro-
• 7-Bromo-5-fluorobenzofuran
• 7-bromo-5-fluoro-1-benzofuran
• 7-BROMO-5-FLUOROBENZO[B]FURAN
• 5-fluoro-7-bromobenzofuran
• 7-bromanyl-5-fluoranyl-1-benzofuran
• Benzofuran,7-bromo-5-fluoro
• 7-bromo-5-fluoro-benzofuran
• Benzofuran, 7-bromo-5-fluoro-
• TYBMMMOEVBNTDU-UHFFFAOYSA-N
• SBB095046
• 8449AD
• MB06968
• AS06419
• CM10730
• SY045641
• A817798
• SCHEMBL4351751
• CS-0029837
• MFCD09056780
• EN300-222488
• FT-0725659
• 253429-19-5
• AS-8675
• Z1269233160
• DTXSID70622879
• J-015944
• AKOS005259347
• DB-067379
• 7-Bromo-5-fluoro-1-benzofuran

• MDL： MFCD09056780
• Inchi： 1S/C8H4BrFO/c9-7-4-6(10)3-5-1-2-11-8(5)7/h1-4H
• InChI Key： TYBMMMOEVBNTDU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C=COC=21)F

Computed Properties

• Exact Mass: 213.94300
• Monoisotopic Mass: 213.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1
• XLogP3: 3.1

Experimental Properties

• Density: 1.696±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 233.4±20.0 ºC (760 Torr),
• Flash Point: 94.9±21.8 ºC,
• Refractive Index: 1.612
• Solubility: Almost insoluble (0.045 g/l) (25 º C),
• PSA: 13.14000
• LogP: 3.33440

7-Bromo-5-fluoro-1-benzofuran Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 7-Bromo-5-fluoro-1-benzofuran

Professional Introduction to 7-Bromo-5-fluoro-1-benzofuran (CAS No. 253429-19-5)

7-Bromo-5-fluoro-1-benzofuran, with the chemical formula C₇H₄BrFO₂, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule features both bromine and fluorine substituents, which make it a valuable intermediate in the synthesis of various biologically active substances. The presence of these halogen atoms enhances its reactivity, making it a versatile building block for drug development.

The compound is primarily recognized for its role in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases. These kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By inhibiting these kinases, 7-Bromo-5-fluoro-1-benzofuran based molecules can potentially modulate these pathways, offering therapeutic benefits.

Recent studies have highlighted the compound's utility in the development of novel antitumor agents. Researchers have demonstrated that derivatives of 7-Bromo-5-fluoro-1-benzofuran can selectively inhibit certain tyrosine kinases, thereby reducing tumor growth and proliferation. The fluorine atom in the molecule contributes to its metabolic stability, ensuring prolonged activity in vivo. This characteristic is particularly important for pharmaceutical applications, where sustained drug efficacy is desired.

In addition to its antitumor properties, 7-Bromo-5-fluoro-1-benzofuran has shown promise in the treatment of inflammatory diseases. Inflammatory responses are mediated by complex signaling networks involving various kinases and transcription factors. By targeting specific kinases with high selectivity, this compound can modulate inflammatory pathways, potentially leading to novel therapeutic strategies for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 7-Bromo-5-fluoro-1-benzofuran involves multi-step organic reactions that require precise control over reaction conditions. The bromination and fluorination steps are critical and must be carefully optimized to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve the efficiency of these processes. These methods not only enhance the yield but also minimize side reactions, resulting in a more sustainable production process.

The pharmacological properties of 7-Bromo-5-fluoro-1-benzofuran have been extensively studied in preclinical models. In vitro assays have shown that this compound exhibits potent inhibitory activity against several tyrosine kinases, including EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). These kinases are overexpressed in many cancer cells and are involved in promoting cell survival and angiogenesis. By inhibiting their activity, 7-Bromo-5-fluoro-1-benzofuran based drugs can effectively disrupt tumor growth and metastasis.

Preclinical studies have also demonstrated the compound's ability to induce apoptosis in cancer cells while sparing normal cells. This selective toxicity is a desirable characteristic for any antitumor agent, as it minimizes side effects and improves patient tolerance. Further research is ongoing to elucidate the exact mechanisms by which this compound exerts its therapeutic effects.

The growing interest in halogenated benzofurans has led to numerous patents being filed for derivatives of this class of compounds. Pharmaceutical companies are actively exploring new synthetic routes and exploring their potential applications in various therapeutic areas. The versatility of 7-Bromo-5-fluoro-1-benzofuran as a scaffold for drug development makes it an attractive candidate for future research and clinical trials.

The use of computational chemistry techniques has also played a significant role in the design and optimization of 7-Bromo-5-fluoro-1-benzofuran based drugs. Molecular modeling studies have helped researchers understand the binding interactions between these compounds and their target proteins. This information has been used to design more potent and selective inhibitors with improved pharmacokinetic properties.

In conclusion, 7-Bromo-5-fluoro-1-benzofuran (CAS No. 253429-19-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and reactivity make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases, particularly cancer and inflammatory disorders. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern drug development.